molecular formula C6H12O3 B100635 Methyl 2-hydroxy-3-methylbutanoate CAS No. 17417-00-4

Methyl 2-hydroxy-3-methylbutanoate

Cat. No. B100635
CAS RN: 17417-00-4
M. Wt: 132.16 g/mol
InChI Key: YSGBMDFJWFIEDF-UHFFFAOYSA-N
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Description

Methyl 2-hydroxy-3-methylbutanoate is a chemical compound with the empirical formula C6H12O3 . It is a volatile organic compound that is often used in laboratory settings .


Molecular Structure Analysis

The molecular weight of Methyl 2-hydroxy-3-methylbutanoate is 132.16 . The molecule consists of 6 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms .

Scientific Research Applications

Medicine: Biomarker Analysis

Methyl 2-hydroxy-3-methylbutanoate has potential applications in medical research as a biomarker for certain metabolic conditions. Its presence in biological samples can be indicative of specific enzymatic activities or metabolic pathways .

Agriculture: Plant VOC Emission Studies

In agriculture, this compound is studied for its role in the emission of volatile organic compounds (VOCs) by plants. Understanding its biosynthesis and regulation can aid in the development of crops with desired aromatic qualities or improved resistance to pests .

Food Industry: Flavoring Agent

The food industry utilizes Methyl 2-hydroxy-3-methylbutanoate as a flavoring agent due to its fruity aroma. It’s particularly used in the formulation of flavors for beverages and confectionery products to enhance their taste profile .

Cosmetics: Fragrance Component

In the cosmetics industry, this ester is valued for its pleasant scent, making it a component in perfumes and other scented products. Its stability and volatility make it suitable for use in various cosmetic formulations .

Environmental Science: Air Quality Monitoring

Research in environmental science leverages Methyl 2-hydroxy-3-methylbutanoate for air quality monitoring. As a VOC, its concentration in the atmosphere can be an indicator of pollution levels and contribute to odor nuisance studies .

Materials Science: Organic Synthesis

In materials science, Methyl 2-hydroxy-3-methylbutanoate is used in organic synthesis processes. It serves as a building block for creating more complex molecules that have applications in developing new materials with specific properties .

Safety and Hazards

Methyl 2-hydroxy-3-methylbutanoate is classified as an eye irritant (Eye Irrit. 2) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . The compound has a hazard statement H319, which means it causes serious eye irritation . Precautionary statements include P305 + P351 + P338, which advise to rinse cautiously with water for several minutes in case of contact with eyes .

Mechanism of Action

Target of Action

Methyl 2-hydroxy-3-methylbutanoate is a unique chemical compound with the empirical formula C6H12O3

Biochemical Pathways

For instance, the compound ®-2,3-dihydroxy-3-methylbutanoate is known to be involved in a reaction catalyzed by ketol-acid reductoisomerase

Pharmacokinetics

It has been suggested that similar compounds have high gastrointestinal absorption , which could impact the bioavailability of Methyl 2-hydroxy-3-methylbutanoate. Further pharmacokinetic studies are needed to confirm these properties.

Result of Action

Similar compounds have been studied for their effects on aroma profiles in commercial sparkling wine samples . More research is needed to understand the specific effects of Methyl 2-hydroxy-3-methylbutanoate.

properties

IUPAC Name

methyl 2-hydroxy-3-methylbutanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H12O3/c1-4(2)5(7)6(8)9-3/h4-5,7H,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YSGBMDFJWFIEDF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(C(=O)OC)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H12O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10339010
Record name Methyl 2-hydroxy-3-methylbutanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10339010
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

132.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 2-hydroxy-3-methylbutanoate

CAS RN

17417-00-4
Record name Methyl 2-hydroxy-3-methylbutanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10339010
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name methyl 2-hydroxy-3-methylbutanoate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

1.5g of the product of (b) and 2.llg (0.011 moles) of 4,6-dimethyl-2-methanesulphonyl pyrimidine were dissolved in 20ml acetone. 1.6g of potassium carbonate were added and the reaction mixture refluxed for 4 hours. Following thin layer chromatography to establish that the reaction had reached completion, the mixture was evaporated to dryness and 10ml water added. Solvent extraction using chloroform followed and the chloroform extracts were dried over anhydrous sodium sulphate and the solvent evaporated off. The oil resulting was subjected to flash column chromatography using ethyl acetate: hexane (1:1) as eluant to yield 1.1g (yield 42%) of the title compound as a colourless oil.
[Compound]
Name
product
Quantity
1.5 g
Type
reactant
Reaction Step One
[Compound]
Name
( b )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
2.llg
Quantity
0.011 mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.6 g
Type
reactant
Reaction Step Two
Name
ethyl acetate hexane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
42%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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